Cas no 24308-84-7 (Benzenesulfinic acid;zinc)

• Product Name: Benzenesulfinic acid;zinc
• CAS No: 24308-84-7
• MF: C₁₂H₁₀O₄S₂Zn
• MW: 347.744397640228
• MDL: MFCD00036109
• CID: 52487
• PubChem ID: 161446
• Update Time: 2025-06-13

Benzenesulfinic acid;zinc Chemical and Physical Properties

Names and Identifiers

• zinc bis(benzenesulphinate)
• ZBS
• p-Toluenesulfinic acid sodium salt
• 4-ChloroBenzenesulfinic acid sodium
• 4-FluoroBenzene sulfinic acid sodium
• Zinc ben zenesulfinate
• Benzenesulfinic acid zinc salt
• Zinc benzenesulfinate Dihydrate (ZBS)
• Benzenesulfinic acid zinc salt dihydrate
• Benzolsulfinsaeure,Zink-Salz
• benzolsulfynoic acid,zinc-salt
• EINECS 246-148-1
• Zinc benzenesulfinate dihydrate
• zinc bisbenzenesulfinate
• Benzenesuifinic acid zinc salt
• 308B847
• Benzenesulfinic acid;zinc
• SCHEMBL125010
• Benzenesulfinic acid, zinc salt
• AKOS015915337
• 24308-84-7
• zinc(II) benzenesulfinate
• NS00084568
• zinc;benzenesulfinate
• AKOS015963926
• zinc benzenesulfinate
• zinc ben-zenesulfinate
• DTXSID10890772
• Benzenesulfinic acid, zinc salt (2:1)
• zinc,benzenesulfinate
• UMGLWJIVIBWZCW-UHFFFAOYSA-L
• DTXCID701031130

• MDL： MFCD00036109
• Inchi： 1S/2C6H6O2S.Zn/c2*7-9(8)6-4-2-1-3-5-6;/h2*1-5H,(H,7,8);/q;;+2/p-2
• InChI Key： UMGLWJIVIBWZCW-UHFFFAOYSA-L
• SMILES： [Zn+2].S(C1C=CC=CC=1)(=O)[O-].S(C1C=CC=CC=1)(=O)[O-]

Computed Properties

• Exact Mass: 381.95200
• Monoisotopic Mass: 381.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: White powder
• Density: No data available
• Melting Point: 217-221 ºC
• Boiling Point: 339.4 ºC at 760mmHg
• Flash Point: 159.1 ºC
• PSA: 137.14000
• LogP: 3.44950
• Vapor Pressure: No data available

Benzenesulfinic acid;zinc Security Information

• Signal Word：Warning
• Hazard Statement： H315 (88.19%) H317 (11.02%) H319 (88.98%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• RTECS：DA9172500
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Benzenesulfinic acid;zinc

Comprehensive Guide to Benzenesulfinic acid; zinc (CAS No. 24308-84-7): Properties, Applications, and Industry Insights

Benzenesulfinic acid; zinc (CAS No. 24308-84-7) is a specialized chemical compound with significant applications in industrial and research settings. This zinc salt derivative of benzenesulfinic acid is valued for its unique chemical properties, including its role as a reducing agent and stabilizer in various processes. With increasing interest in sustainable and efficient chemical solutions, this compound has garnered attention for its versatility and performance in niche applications.

The molecular structure of Benzenesulfinic acid; zinc combines the sulfinic acid group with a zinc cation, offering distinct reactivity. Researchers often explore its use in organic synthesis, where it facilitates reactions like sulfonation and desulfurization. Its compatibility with other reagents makes it a preferred choice for laboratories and manufacturers seeking reliable intermediates. Recent studies highlight its potential in polymer stabilization, aligning with the growing demand for long-lasting materials in the automotive and electronics industries.

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In the pharmaceutical sector, Benzenesulfinic acid; zinc is investigated for its potential as a catalyst or intermediate in drug synthesis. Its stability under moderate conditions makes it suitable for controlled reactions, a key factor for researchers optimizing production workflows. Questions like "how to handle benzenesulfinic acid zinc safely" or "storage conditions for CAS 24308-84-7" are common among professionals, emphasizing the need for clear guidelines on its handling and storage.

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